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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B15615182

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing GSK2795039, a potent and
selective inhibitor of NADPH oxidase 2 (NOX2), in a variety of in vitro cell-based assays.
GSK2795039 is a valuable tool for investigating the role of NOX2-mediated reactive oxygen
species (ROS) production in various physiological and pathological processes.[1][2][3] It
inhibits NOX2 in a manner that is competitive with NADPH and has demonstrated selectivity
over other NOX isoforms.[1][2]

Mechanism of Action

GSK2795039 is a novel small molecule that directly inhibits the NOX2 enzyme.[1] NOX2 is a
key enzyme responsible for the production of superoxide and other reactive oxygen species.
By competitively binding to the NADPH site on the NOX2 complex, GSK2795039 blocks the
transfer of electrons to molecular oxygen, thereby preventing the generation of ROS.[1][2] This
targeted inhibition allows for the specific investigation of NOX2's role in cellular signaling and
disease.

Signaling Pathway

The signaling pathway affected by GSK2795039 centers on the inhibition of NOX2-dependent
ROS production. In various cell types, activation of cell surface receptors by stimuli such as
phorbol 12-myristate 13-acetate (PMA) leads to the assembly and activation of the NOX2
enzyme complex. Activated NOX2 then generates ROS, which can act as signaling molecules
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in numerous downstream pathways, contributing to inflammation, apoptosis, and other cellular
responses.[1] GSK2795039 acts as a direct inhibitor of this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15615182#gsk2795039-protocol-for-in-vitro-cell-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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